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Compound of Interest

Compound Name: Pseudane V

CAS No.: 109072-26-6

Cat. No.: B6242490

Get Quote

Disclaimer: The substance "Pseudane V" is not a recognized chemical compound based on

available safety and chemical databases. To provide a comprehensive and actionable guide in

the requested format, this document outlines the proper disposal procedures for Methanol, a

common laboratory solvent with well-established safety protocols. Researchers, scientists, and

drug development professionals should always consult the specific Safety Data Sheet (SDS)

for any chemical they are handling and adhere to their institution's and local authorities'

hazardous waste disposal regulations.

This guide provides essential safety and logistical information for the proper disposal of

Methanol, ensuring the safety of laboratory personnel and compliance with environmental

regulations.

Key Safety and Handling Information
Methanol is a highly flammable and toxic liquid that poses significant health risks if not handled

properly.[1][2] It is toxic if swallowed, inhaled, or in contact with skin and can cause damage to

organs, particularly the optic nerve, central nervous system, kidneys, and liver.[1][3] Always

wear appropriate personal protective equipment (PPE), including gloves, eye protection, and a

lab coat, when handling methanol.[4] All work with methanol should be conducted in a well-

ventilated area or a chemical fume hood.[4][5]
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Quantitative Data for Methanol
The following table summarizes key quantitative data for Methanol, extracted from safety data

sheets.

Property Value

Molecular Formula CH₄O

Molecular Weight 32.04 g/mol

Boiling Point 64.7 °C / 148.5 °F @ 760 mmHg[5]

Melting Point -98 °C / -144.4 °F[5]

Flash Point 9.7 °C / 49.5 °F[5]

Vapor Pressure 128 hPa @ 20 °C[5]

Specific Gravity 0.791[5]

Upper Explosion Limit 31.00 vol %[5]

Lower Explosion Limit 6.0 vol %[5]

Methanol Disposal Protocol
Disposal of methanol must be handled with care to prevent environmental contamination and

ensure safety. It is classified as a hazardous waste.[6] The following protocol outlines the step-

by-step procedure for the safe disposal of methanol waste in a laboratory setting.

Step 1: Waste Collection and Segregation
Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for methanol waste.[4] The container must be compatible with methanol and have a secure,

tight-fitting lid.

Labeling: Clearly label the container with "Hazardous Waste," "Methanol," and the

associated hazard symbols (e.g., flammable, toxic).[6]
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Segregation: Do not mix methanol waste with other chemical wastes, especially incompatible

materials like strong oxidizing agents, to prevent hazardous reactions.[6]

Step 2: Storage of Methanol Waste
Secure Storage: Store the methanol waste container in a designated hazardous waste

accumulation area.[6]

Ventilation and Ignition Sources: The storage area must be well-ventilated and away from

any sources of ignition, such as heat, sparks, or open flames.[5][6]

Secondary Containment: It is best practice to store the waste container in secondary

containment to prevent spills.

Step 3: Arranging for Disposal
Professional Disposal Service: Methanol waste must be disposed of through a certified

hazardous waste disposal company.[6][7] Do not pour methanol down the drain.[7][8]

Consult Local Regulations: Always adhere to your local, state, and federal regulations

regarding hazardous waste disposal.[7][9] The EPA hazardous waste code for methanol is

F003.[10][11][12]

Documentation: Maintain accurate records of the amount of methanol waste generated and

disposed of, in accordance with your institution's policies and regulatory requirements.

Spill and Emergency Procedures
Small Spills (<1 L): If you are trained and have the appropriate PPE, confine the spill with

absorbent material. Double bag the spill waste, label it, and dispose of it as hazardous

waste.[4]

Large Spills (>1 L): Evacuate the area immediately. Keep others from entering the

contaminated area and call your institution's emergency services and environmental health

and safety department for assistance.[4]

Methanol Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://collectandrecycle.com/chemical-waste-disposal/methanol/
https://collectandrecycle.com/chemical-waste-disposal/methanol/
https://www.fishersci.com/store/msds?partNumber=AC423950040&productDescription=METHYL+ALCOHOL%2C+ACS%2C+99.8%25+4L&vendorId=VN00033901&countryCode=US&language=en
https://collectandrecycle.com/chemical-waste-disposal/methanol/
https://collectandrecycle.com/chemical-waste-disposal/methanol/
https://solvent-recyclers.com/applications/how-to-dispose-of-methanol.html
https://solvent-recyclers.com/applications/how-to-dispose-of-methanol.html
https://www.sciencing.com/dispose-methanol-8699726/
https://solvent-recyclers.com/applications/how-to-dispose-of-methanol.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1222.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6242490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical workflow for the proper disposal of methanol waste.

Step 1: Waste Collection

Step 2: Waste Storage

Step 3: Final Disposal
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Caption: Workflow for the safe disposal of methanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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